Cas no 1499856-41-5 (4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one)

• Product Name: 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one
• CAS No: 1499856-41-5
• MF: C₁₁H₁₅N₅O
• MW: 233.269701242447
• CID: 4775643
• Update Time: 2025-05-27

4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one
• 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one

• Inchi： 1S/C11H15N5O/c12-8-5-9(15-11(14-8)7-1-2-7)16-4-3-13-10(17)6-16/h5,7H,1-4,6H2,(H,13,17)(H2,12,14,15)
• InChI Key： OWWFWJNUOJZJBK-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1)C1=CC(N)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 0
• Topological Polar Surface Area: 84.1

Additional information on 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one

Comprehensive Overview of 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one (CAS No. 1499856-41-5)

The compound 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one, identified by its CAS No. 1499856-41-5, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a cyclopropylpyrimidine core and a piperazin-2-one moiety, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in targeting kinase inhibitors, GPCR modulators, and other therapeutic areas.

In recent years, the demand for small molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one aligns with these trends due to its modular design, which allows for facile derivatization and optimization. This adaptability is crucial for addressing challenges in drug resistance and selectivity, two hot topics in modern pharmacology.

The synthesis of CAS No. 1499856-41-5 involves multi-step organic transformations, often starting from 2-cyclopropylpyrimidine precursors. Key steps include amination, cyclization, and coupling reactions, which are optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. These methodologies are frequently searched by chemists and researchers seeking synthetic protocols or analytical validation techniques.

One of the standout features of 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one is its potential role in cancer research. The compound's ability to interact with protein kinases has prompted studies into its efficacy as a tyrosine kinase inhibitor (TKI). Given the rising global incidence of cancer and the need for novel therapeutics, this application is highly relevant to current biomedical discussions. Additionally, its low toxicity profile and high bioavailability make it a promising candidate for further preclinical evaluation.

Beyond oncology, this compound is also explored for its utility in neurological disorders. The piperazin-2-one fragment is known to enhance blood-brain barrier (BBB) penetration, a critical factor in developing drugs for conditions like Alzheimer's disease and Parkinson's disease. This aligns with growing public interest in neuroprotective agents and cognitive enhancers, as evidenced by frequent searches on these topics.

From a commercial perspective, CAS No. 1499856-41-5 is available through specialized chemical suppliers and contract research organizations (CROs). Procurement often involves custom synthesis or bulk manufacturing, depending on the scale required. Researchers looking for high-purity intermediates or building blocks for medicinal chemistry projects frequently inquire about this compound, underscoring its importance in the pharmaceutical supply chain.

In summary, 4-(6-Amino-2-cyclopropylpyrimidin-4-yl)piperazin-2-one represents a versatile and pharmacologically relevant molecule with broad applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like kinase inhibition, neurological therapeutics, and drug design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.